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Compound of Interest

Compound Name: Radon-220

Cat. No.: B1213171

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on identifying and correcting for thoron (22°Rn)
interference in radon (222Rn) measurements. Thoron, a naturally occurring radioactive gas like
radon, can lead to an overestimation of radon concentrations if not properly accounted for,
potentially impacting the accuracy of experimental results and health risk assessments.[1][2][3]

[4]

Frequently Asked Questions (FAQs)

Q1: What is thoron interference and why is it a problem?

Al: Thoron (22°Rn) is an isotope of radon that can be present in indoor environments, often
exhaled from building materials.[4] Many radon detectors are sensitive to both radon and
thoron.[2][3] This cross-sensitivity, known as thoron interference, can lead to an overestimation
of the actual radon concentration.[5][6][7] Accurate radon measurement is critical for assessing
lung cancer risk and for various geological and environmental studies.[1]

Q2: How can | determine if my radon measurements are affected by thoron?

A2: The presence of thoron can be suspected in environments with certain building materials
like tuff and pozzolana.[5] Due to its short half-life (55.6 seconds), thoron concentration is
highest near its source (e.g., walls).[5][8] A common diagnostic method involves placing two
identical radon monitors in the same room, one very close to a wall and another further away. A
significantly higher reading from the monitor near the wall suggests thoron interference.[5][6][9]
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Q3: What are the common methods to correct for thoron interference?

A3: Correction methods can be broadly categorized into instrumental, passive, and algorithmic
approaches.

 Instrumental methods involve using detectors with built-in discrimination capabilities, such as
those employing alpha spectrometry to distinguish between the alpha particles emitted by
radon and thoron progeny.[8][10] Other techniques include using diffusion barriers or
controlling the air flow into the detector to take advantage of thoron's short half-life.[2][3]

» Passive methods often use a double alpha-track detector (DTD) system. One detector is
designed to be sensitive only to radon, while the other detects both, allowing for the
calculation of the thoron concentration by subtraction.[8]

« Algorithmic corrections can be applied to data from some continuous radon monitors (CRMs)
that do not have inherent discrimination capabilities. These algorithms use the different
decay characteristics of radon and thoron progeny to estimate and subtract the thoron
contribution.[5]

Q4: Can | completely eliminate thoron from my measurement chamber?

A4: While complete elimination is challenging in field measurements, it is possible in laboratory
settings. For calibration purposes, using pure radon sources can eliminate thoron.[11] In
experimental chambers using natural materials that exhale both radon and thoron, placing the
materials in a plastic bag or using a sufficiently long inlet tube can suppress the thoron
concentration due to its rapid decay.[11]

Troubleshooting Guides

Issue 1: My continuous radon monitor (CRM) shows unexpectedly high radon concentrations,
especially when placed near a wall.

e Possible Cause: This is a strong indicator of thoron interference. The alpha decay of thoron
and its progeny is being counted by the detector and misinterpreted as radon.[2][5]

e Troubleshooting Steps:
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o Confirm Thoron Presence: Perform the dual-monitor test described in FAQ Q2.
o Apply a Correction Method:

» |f your CRM has alpha spectrometry capabilities, ensure the thoron discrimination mode
is enabled and correctly configured.[5][10]

» For CRMs without built-in discrimination, consider using a thoron barrier like a specific
type of polymer foil over the detector inlet.[11] Note that this may affect the detector's
response time and sensitivity to radon.[11]

» [f available for your instrument model, apply a post-measurement correction algorithm.

[5]

o Consider a Different Detector: For long-term or critical measurements in high-thoron
environments, switching to a radon-thoron discriminative detector is recommended.[12]

Issue 2: My passive alpha-track detectors are showing inconsistent results in the same general
area.

e Possible Cause: The placement of passive detectors is highly sensitive to micro-
environmental variations in thoron concentration. Detectors placed closer to thoron-exhaling
surfaces will record higher track densities.[4]

e Troubleshooting Steps:

o Standardize Placement: Ensure all detectors are placed at a consistent distance from
walls and other surfaces. A distance of at least 80 cm from the nearest wall is
recommended to minimize thoron interference.[7]

o Use a Discriminative Passive Detector: Employ a double alpha-track detector (DTD)
system designed to measure radon and thoron separately.[8] This will provide a more
accurate assessment of the radon concentration.

o Increase Measurement Duration: Longer-term measurements can help average out short-
term fluctuations in both radon and thoron concentrations.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8872230/
https://www.researchgate.net/publication/315475337_Simultaneous_Radon_Thoron_discrimination_using_the_AlphaGUARD_DF2000
http://metroradon.eu/wp-content/uploads/2017/06/A2.3.1-Review-techniques-to-reduce-influence-of-thoron.pdf
http://metroradon.eu/wp-content/uploads/2017/06/A2.3.1-Review-techniques-to-reduce-influence-of-thoron.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8872230/
https://pubs.aip.org/aip/rsi/article-abstract/76/11/113505/352833
https://www.researchgate.net/publication/286606575_Critical_problem_on_radon_222RN_measurements_due_to_thoron_220RN_interference
https://www.researchgate.net/publication/358742385_Thoron_Interference_on_Performance_of_Continuous_Radon_Monitors_An_Experimental_Study_on_Four_Devices_and_a_Proposal_of_an_Indirect_Method_to_Estimate_Thoron_Concentration
https://www.ncbi.nlm.nih.gov/books/NBK143222/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Quantitative Data on Thoron Interference

The following table summarizes the extent of radon concentration overestimation due to thoron
interference for several continuous radon monitors, as reported in experimental studies.

Thoron
o Interference
Detector Principle of . .
. (Overestimation of Reference
TypelModel Operation

Radon
Concentration)

Pulsed lonization

AlphaGUARD ~10% [51[7]
Chamber
Pulsed lonization
RadonEye Plus ~10% [51[7]
Chamber
TERATSR2 Not specified Negligible [51[7]
Various Alpha Track Solid-State Nuclear
) 0.4% - 74% [11]
Detectors Track Detection

Various lonization o )
_ lonization/Semicondu
Chamber/Semiconduc ) 4% - 66% [11]
] ctor Detection
tor Monitors

Experimental Protocols

Protocol 1: Dual-Monitor Method for Assessing Thoron Interference

This protocol provides a methodology for qualitatively and quantitatively assessing thoron
interference on continuous radon monitors (CRMs).

Objective: To determine the degree of radon overestimation caused by thoron for a specific
CRM model.

Materials:

o Two identical, calibrated CRMs of the same model.
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» Aroom with suspected high thoron concentration (e.g., a basement or a room with natural
stone walls).

» Areference radon-thoron discriminative monitor (e.g., RAD7 or AlphaGUARD DF2000 in
thoron mode).[10][13]

Procedure:

Place one CRM (CRM-A) at a distance of 2 cm from a wall suspected of exhaling thoron.[7]

e Place the second CRM (CRM-B) at a distance of at least 80 cm from the same wall.[7]

¢ Place the reference discriminative monitor near CRM-A to measure the actual thoron
concentration.

o Operate all monitors simultaneously for a period of at least seven days to obtain a stable
average reading.[7]

o Record the average radon concentrations from CRM-A (CRn, 2cm) and CRM-B (CRn,
80cm), and the average thoron concentration from the reference monitor (CTn, mean).

o The thoron interference (ITn) can be calculated as a percentage: ITn (%) = [(CRn, 2cm -
CRn, 80cm) / CTn, mean] * 100

Expected Results: A positive ITn value indicates the percentage of the thoron concentration
that is incorrectly measured as radon by the CRM. For example, an interference of 10% means
that for every 100 Bg/m3 of thoron, the monitor will report an additional 10 Bg/m? of radon.[5]

Visualizations
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Caption: Workflow for the dual-monitor experimental method.
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Caption: Logical flow for addressing thoron interference.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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